Methyl 3-(2-oxo-2,5-dihydro-1H-pyrrol-3-yl)propanoate
Cat. No. B8666742
M. Wt: 169.18 g/mol
InChI Key: QPGWWXRKNOIJHV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07846963B2
Procedure details
0.33 ml of NaHMDS solution (1.0 M in THF, 0.33 mmol) was added to 0.6 ml of THF solution containing 50 mg of 3-(2-oxo-2,5-dihydro-1H-pyrrol-3-yl)-propionic acid methyl ester (2f) (0.30 mmol) prepared by the Step 1 in a dropwise manner at −79° C. and stirred for 30 mins. After 0.3 ml of dimethyl sulfate 0.36 mmol) was added thereto, the reaction mixture was stirred for 4 hrs at 0° C. Then the resulting mixture was dissolved in 2 ml of saturated NH4Cl solution and extracted with 7 ml of ethyl acetate to separate into an organic layer and water layer. The organic layer was washed with 2 ml of saturated NaHCO3 solution and 2 ml of saturated NaCl solution, dried over anhydrous MgSO4, filtered and concentrated in vacuo. The resultant was purified by Silica gel column chromatography with EtOAc as an eluant to give 18 mg of 3-(1-methyl-2-oxo-2,5-dihydro-1H-pyrrol-3-yl)-propionic acid methyl ester (2g) (yield: 33%).
Quantity
50 mg
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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C[Si]([N-][Si](C)(C)C)(C)C.[Na+].[CH2:11]1COCC1.[CH3:16][O:17][C:18](=[O:27])[CH2:19][CH2:20][C:21]1[C:22](=[O:26])[NH:23][CH2:24][CH:25]=1.S(OC)(OC)(=O)=O>[NH4+].[Cl-]>[CH3:16][O:17][C:18](=[O:27])[CH2:19][CH2:20][C:21]1[C:22](=[O:26])[N:23]([CH3:11])[CH2:24][CH:25]=1 |f:0.1,5.6|
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Inputs
Step One
Step Two
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Name
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|
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Quantity
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50 mg
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|
Type
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reactant
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Smiles
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COC(CCC=1C(NCC1)=O)=O
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Step Three
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Name
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|
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Quantity
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0.3 mL
|
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Type
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reactant
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Smiles
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S(=O)(=O)(OC)OC
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Step Four
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Name
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|
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Quantity
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2 mL
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|
Type
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solvent
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Smiles
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[NH4+].[Cl-]
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
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stirred for 30 mins
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
|
prepared by the Step 1 in a dropwise manner at −79° C.
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STIRRING
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Type
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STIRRING
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Details
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the reaction mixture was stirred for 4 hrs at 0° C
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Duration
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4 h
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with 7 ml of ethyl acetate
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CUSTOM
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Type
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CUSTOM
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|
Details
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to separate into an organic layer and water layer
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WASH
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Type
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WASH
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|
Details
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The organic layer was washed with 2 ml of saturated NaHCO3 solution and 2 ml of saturated NaCl solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over anhydrous MgSO4
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
The resultant was purified by Silica gel column chromatography with EtOAc as an eluant
|
Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
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|
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Type
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product
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|
Smiles
|
COC(CCC=1C(N(CC1)C)=O)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 18 mg | |
| YIELD: PERCENTYIELD | 33% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
